Cas no 1341536-52-4 (2-(3-Aminoazetidin-1-yl)-N-tert-butylacetamide)

• Product Name: 2-(3-Aminoazetidin-1-yl)-N-tert-butylacetamide
• CAS No: 1341536-52-4
• MF: C₉H₁₉N₃O
• MW: 185.266661882401
• CID: 4772879
• Update Time: 2025-06-08

2-(3-Aminoazetidin-1-yl)-N-tert-butylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(3-aminoazetidin-1-yl)-N-tert-butylacetamide
• 2-(3-Aminoazetidin-1-yl)-N-tert-butylacetamide

• Inchi： 1S/C9H19N3O/c1-9(2,3)11-8(13)6-12-4-7(10)5-12/h7H,4-6,10H2,1-3H3,(H,11,13)
• InChI Key： DMIFQFUJOYHLMX-UHFFFAOYSA-N
• SMILES： O=C(CN1CC(C1)N)NC(C)(C)C

Computed Properties

• Exact Mass: 185.152812238 g/mol
• Monoisotopic Mass: 185.152812238 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 58.4
• Molecular Weight: 185.27

Additional information on 2-(3-Aminoazetidin-1-yl)-N-tert-butylacetamide

Introduction to 2-(3-Aminoazetidin-1-yl)-N-tert-butylacetamide (CAS No. 1341536-52-4) and Its Emerging Applications in Chemical Biology

2-(3-Aminoazetidin-1-yl)-N-tert-butylacetamide, identified by the Chemical Abstracts Service Number (CAS No.) 1341536-52-4, is a heterocyclic amide derivative that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential biological activities. This compound belongs to the azetidine class of molecules, which are known for their versatility in drug design and molecular recognition. The presence of both an amino group and a tert-butyl moiety in its structure imparts distinct reactivity and stability, making it a valuable scaffold for further chemical modifications and functionalization.

The structure of 2-(3-Aminoazetidin-1-yl)-N-tert-butylacetamide features a five-membered azetidine ring connected to an acetamide moiety, with a tertiary butyl group attached to the nitrogen atom of the acetamide. This configuration not only enhances solubility and metabolic stability but also provides multiple sites for interaction with biological targets. The aminoazetidine core is particularly interesting because it mimics the conformational flexibility of natural amino acids while maintaining a distinct chemical identity. Such features have made this compound a promising candidate for developing novel therapeutic agents, particularly in the realms of enzyme inhibition and receptor binding.

In recent years, there has been a surge in research focused on bioactive heterocycles, with azetidine derivatives being among the most studied classes. The aminoazetidine scaffold has been extensively explored for its potential in modulating various biological pathways, including those involved in inflammation, cancer, and neurodegenerative diseases. For instance, studies have demonstrated that derivatives of this class can exhibit inhibitory effects on specific enzymes by occupying active sites or interfering with substrate binding. The N-tert-butylacetamide group further enhances these properties by providing steric hindrance, which can improve selectivity and reduce off-target effects.

One of the most compelling aspects of 2-(3-Aminoazetidin-1-yl)-N-tert-butylacetamide is its utility as a building block for more complex molecules. Chemists have leveraged its reactive sites to design libraries of compounds for high-throughput screening (HTS) campaigns. These efforts have led to the discovery of several lead candidates with promising pharmacological profiles. Moreover, the compound’s compatibility with various synthetic methodologies allows for rapid derivatization, enabling researchers to fine-tune its properties for specific applications.

The biological activity of this compound has been investigated in several preclinical models. Initial studies have shown that it can interact with proteins involved in cell signaling pathways, potentially leading to therapeutic benefits. For example, researchers have explored its ability to modulate kinases and phosphodiesterases, which are key regulators of cellular processes. Additionally, the azetidine ring’s ability to adopt multiple conformations may allow it to bind to pockets that are difficult to access with traditional linear molecules, offering a novel approach to drug design.

From a chemical biology perspective, 2-(3-Aminoazetidin-1-yl)-N-tert-butylacetamide serves as an excellent model for understanding structure-function relationships in bioactive molecules. Its unique combination of structural features—such as the aminoazetidine core and the tert-butylamido group—provides insights into how modifications can influence biological activity. This knowledge is crucial for developing next-generation drugs that are more effective and selective.

The synthetic accessibility of this compound also contributes to its appeal in research settings. Modern synthetic techniques have made it possible to produce high-purity samples efficiently, allowing for rigorous characterization and testing. Advances in spectroscopic methods, such as NMR and mass spectrometry, have further facilitated the study of its molecular interactions. These tools enable researchers to elucidate binding mechanisms and optimize derivatives based on empirical data.

In conclusion, 2-(3-Aminoazetidin-1-yl)-N-tert-butylacetamide (CAS No. 1341536-52-4) represents a significant advancement in the field of chemical biology. Its unique structural features, combined with its potential biological activities, make it a valuable tool for drug discovery and mechanistic studies. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in developing innovative therapeutic strategies.